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Compound of Interest

Compound Name: (E)-2-Chloro-3-phenyl-2-propenal

Cat. No.: B7947387 Get Quote

An In-Depth Technical Guide on (E)-2-Chloro-3-phenyl-2-propenal: Molecular Properties

This guide provides essential molecular information for (E)-2-Chloro-3-phenyl-2-propenal, a
compound of interest for researchers, scientists, and professionals in drug development. The

following sections detail its fundamental chemical properties.

Section 1: Core Molecular Data
The fundamental identifiers for (E)-2-Chloro-3-phenyl-2-propenal are its molecular formula

and molecular weight. These values are crucial for stoichiometric calculations, analytical

characterization, and experimental design.

The molecular formula for (E)-2-Chloro-3-phenyl-2-propenal is C₉H₇ClO.[1][2][3][4] Its

molecular weight is approximately 166.60 g/mol .[1][3][4]

Table 1: Molecular Identifiers for (E)-2-Chloro-3-phenyl-2-propenal

Identifier Value

Molecular Formula C₉H₇ClO[1][2][3][4]

Molecular Weight 166.60 g/mol [1][3][4]
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Section 2: Logical Relationship of Molecular
Properties
To understand the relationship between the compound's formula and its molecular weight, a

simple logical diagram can be constructed. The molecular formula dictates the types and

numbers of atoms, the sum of whose atomic weights yields the final molecular weight.

Molecular Formula
(C₉H₇ClO)

Atomic Composition
(9x Carbon, 7x Hydrogen, 1x Chlorine, 1x Oxygen)

Sum of Atomic Weights

Molecular Weight
(166.60 g/mol)

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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